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Compound of Interest

Compound Name: CTPI-2

Cat. No.: B1666463

Ensuring the safe and environmentally responsible disposal of chemical reagents is a critical
component of laboratory safety and stewardship. This document provides essential guidance
on the proper disposal procedures for CTPI-2, a third-generation mitochondrial citrate carrier
SLC25A1 inhibitor. Adherence to these protocols is vital to minimize environmental impact and
ensure personnel safety.

CTPI-2 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, it is imperative that this compound is not disposed of through standard
laboratory drains or as regular waste.

Summary of CTPI-2 Disposal and Safety Information

For quick reference, the following table summarizes key safety and disposal information for
CTPI-2.
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Parameter

Information

Source

GHS Classification

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
(Category 1), H400; Chronic
aguatic toxicity (Category 1),
H410

[1]

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid
release to the environment.
P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/ physician if
you feel unwell. P330: Rinse
mouth. P391: Collect spillage.
P501: Dispose of contents/
container to an approved

waste disposal plant.

[1]

Storage Conditions

Store at -20°C as a powder or
-80°C in solvent. Keep
container tightly sealed in a
cool, well-ventilated area away
from direct sunlight and

ignition sources.

[1]

Personal Protective Equipment
(PPE)

Use full personal protective
equipment. Avoid breathing

vapors, mist, dust, or gas.

[1]

Accidental Release Measures

Absorb solutions with finely-
powdered liquid-binding

material (e.g., diatomite).

[1]
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Decontaminate surfaces and
equipment by scrubbing with
alcohol. Dispose of
contaminated material
according to approved waste

disposal procedures.

Step-by-Step Disposal Protocol for CTPI-2

The following protocol outlines the necessary steps for the proper disposal of CTPI-2 waste,
including unused product, contaminated consumables, and solutions.

1. Waste Segregation and Collection:

» Solid Waste: Collect unused CTPI-2 powder, contaminated personal protective equipment
(gloves, lab coats), and other solid materials (e.g., weigh boats, pipette tips) in a designated,
clearly labeled hazardous waste container. The container should be compatible with
chemical waste and have a secure lid.

o Liquid Waste: Collect all solutions containing CTPI-2 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other incompatible waste streams.

2. Labeling of Waste Containers:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"CTPI-2," and the associated hazard symbols (e.g., harmful, environmentally hazardous).

3. Storage of Chemical Waste:

o Store hazardous waste containers in a designated, secure, and well-ventilated secondary
containment area, away from general laboratory traffic and incompatible materials.

4. Final Disposal:

» Dispose of the contents and the container through an approved waste disposal plant[1].
Contact your institution's Environmental Health and Safety (EHS) department to arrange for
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the collection and disposal of the hazardous waste. Do not attempt to dispose of CTPI-2
waste through municipal waste or sewer systems.

Emergency Procedures for Accidental Release

In the event of a spill or accidental release of CTPI-2, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation[1].

Wear Appropriate PPE: Before attempting to clean the spill, ensure you are wearing
appropriate personal protective equipment, including gloves, safety goggles, and a lab
coat[1].

Contain the Spill: For liquid spills, absorb the solution with an inert, finely-powdered liquid-
binding material such as diatomite or a universal binder[1].

Decontaminate: Decontaminate the affected surfaces and any equipment by scrubbing with
alcohol[1].

Collect and Dispose: Collect all contaminated materials (absorbent material, cleaning
supplies, etc.) in a labeled hazardous waste container and dispose of it according to the
protocol outlined above[1].

Logical Workflow for CTPI-2 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of CTPI-2.
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Caption: Workflow for the proper segregation and disposal of CTPI-2 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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